Cas no 859666-50-5 ((Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate)

(Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate structure

859666-50-5 structure

Product Name:(Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate

CAS No:859666-50-5

MF:C₂₇H₂₂O₉

MW:490.458188533783

CID:6621753

PubChem ID:1794135

Update Time:2024-01-08

(Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

- (Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate
- Benzoic acid, 3,4,5-trimethoxy-, 2-(1,3-benzodioxol-5-ylmethylene)-2,3-dihydro-7-methyl-3-oxo-6-benzofuranyl ester
- [(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-7-methyl-3-oxo-1-benzofuran-6-yl] 3,4,5-trimethoxybenzoate
- (2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate
- F3385-2430
- 859666-50-5
- AKOS002218168
- NPD4310
- Inchi： 1S/C27H22O9/c1-14-18(36-27(29)16-11-22(30-2)26(32-4)23(12-16)31-3)8-6-17-24(28)21(35-25(14)17)10-15-5-7-19-20(9-15)34-13-33-19/h5-12H,13H2,1-4H3
- InChI Key： FIIHUXSLLCUURT-UHFFFAOYSA-N
- SMILES： C(OC1C(C)=C2OC(=CC3=CC=C4OCOC4=C3)C(=O)C2=CC=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

Exact Mass: 490.12638228g/mol
Monoisotopic Mass: 490.12638228g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 36
Rotatable Bond Count: 7
Complexity: 829
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 98.8Å²

Experimental Properties

Density: 1.374±0.06 g/cm3(Predicted)
Boiling Point: 652.2±55.0 °C(Predicted)

(Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate Pricemore >>

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